N-(4-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C11H12N4O/c1-9-2-4-10(5-3-9)14-11(16)6-15-8-12-7-13-15/h2-5,7-8H,6H2,1H3,(H,14,16)
• InChI Key: OPFCFBWPPJSDSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=NC=N2
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the available resources.

Scientific Research Applications

Synthesis and Anticancer Activity

Researchers have developed new compounds by synthesizing derivatives and evaluating their anticancer activity. For instance, the synthesis of 5-methyl-4-phenyl thiazole derivatives, including compounds structurally related to N-(4-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, has been studied for their potential as anticancer agents. These compounds were tested against human lung adenocarcinoma cells, showcasing selective cytotoxicity and apoptosis-inducing capabilities, although not as potent as the standard cisplatin (Evren et al., 2019).

Antimicrobial and Antifungal Applications

Another study focused on the synthesis of new thiazolidin-4-one derivatives to determine their antimicrobial activity. These compounds, similar in structure to N-(4-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, were tested against various bacteria and fungi, revealing significant antimicrobial properties. This research highlights the potential of such compounds in developing new antimicrobial agents (Baviskar et al., 2013).

Enzyme Inhibition and Molecular Docking

Further research into 1,2,4-triazole based compounds, including structures akin to N-(4-methylphenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, demonstrated inhibitory activity against mushroom tyrosinase. These findings suggest the potential use of such compounds in treating conditions related to melanogenesis, supported by molecular docking studies that shed light on the interaction profiles at the active site of tyrosinase (Hassan et al., 2022).

Green Chemistry Synthesis

The green chemistry approach has also been applied to synthesize N-(substituted phenyl)-2-(4-((dibenzylamino)methyl)-1H-1,2,3-triazol-1-yl)acetamide derivatives. This method emphasizes the use of water and eco-friendly catalysts, highlighting the environmental benefits of such synthetic processes. The biological potency of these compounds against cancer cell lines further underscores their potential therapeutic applications (Gondaliya & Kapadiya, 2021).